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Compound of Interest

Compound Name: MSDC 0160

Cat. No.: B1668645

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and use of
MSDC-0160 (also known as Mitoglitazone) in experimental settings. MSDC-0160 is a
modulator of the mitochondrial pyruvate carrier (MPC) and the mitochondrial target of
thiazolidinediones (mTOT), acting as an insulin sensitizer with neuroprotective properties.[1][2]

[3]

Chemical Properties
Property Value

5-[[4-[2-(5-ethyl-2-pyridinyl)-2-
Formal Name oxoethoxy]phenyllmethyl]-2,4-
thiazolidinedione[4]

Molecular Formula C19H18N204S[4]
Molecular Weight 370.4 g/mol [4]
Purity >98%[4][5]

Data Presentation: Solubility and Storage

MSDC-0160 is a crystalline solid.[4] Proper storage is crucial to maintain its stability and
activity.

Table 1: Solubility of MSDC-0160
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Solvent Concentration
Dimethylformamide (DMF) 30 mg/mL[4]
Dimethyl sulfoxide (DMSO) 30 mg/mL[4]
DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL[4]
Ethanol 0.5 mg/mL[4]

Table 2: Recommended Storage Conditions

Form Storage Temperature Duration
Powder -20°C 3 years[3]
4°C 2 years[3]

Stock Solution in Solvent -80°C 1 year[2]
-20°C 6 months[2][3]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the
stock solution into single-use volumes.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a concentrated stock solution for use in most in vitro
experiments.

Materials:
e MSDC-0160 powder
o Anhydrous Dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes
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e \ortex mixer
Procedure:

o Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass of
MSDC-0160 is 3.704 mg (Mass = 10 mmol/L * 1 L * 370.4 g/mol * 1000 mg/g).

o Weigh the compound: Carefully weigh out the calculated amount of MSDC-0160 powder in a
sterile microcentrifuge tube.

e Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the tube.

e Ensure complete dissolution: Vortex the solution until the MSDC-0160 is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if
necessary.

» Aliquot and store: Aliquot the stock solution into smaller, single-use volumes and store at
-20°C or -80°C as per the storage guidelines.

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays

This protocol details the dilution of the DMSO stock solution for use in cell culture experiments.
Materials:

e 10 mM MSDC-0160 stock solution in DMSO

o Appropriate cell culture medium

Procedure:

o Determine the final concentration: The effective concentration of MSDC-0160 can range from
1 pM to 100 pM depending on the cell type and experimental goal.[2]

e Serial dilution: Perform a serial dilution of the 10 mM stock solution in cell culture medium to
achieve the desired final concentration.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/MSDC_0160.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically <0.1%) to avoid solvent-induced toxicity.

o Example Dilution for a 10 pM working solution:
o Add 1 pL of the 10 mM MSDC-0160 stock solution to 999 pL of cell culture medium.

o Mix thoroughly by gentle pipetting before adding to the cells.

Protocol 3: Formulation for In Vivo Oral Administration

This protocol provides a general guideline for preparing MSDC-0160 for oral gavage in animal
models. The specific vehicle may need to be optimized based on the animal model and
experimental design.

Materials:

e MSDC-0160 powder

e Vehicle (e.g., 0.5% carboxymethylcellulose (CMC) in water, with 0.1% Tween 80)
e Homogenizer or sonicator

Procedure:

Calculate the required amount: Based on the desired dosage (e.g., 30 mg/kg) and the weight
of the animals, calculate the total amount of MSDC-0160 needed.[2]

e Prepare the vehicle: Prepare the desired volume of the vehicle solution.

o Create a suspension: Gradually add the MSDC-0160 powder to the vehicle while
continuously mixing using a homogenizer or sonicator to create a uniform suspension.

o Administer immediately: Administer the suspension to the animals via oral gavage
immediately after preparation to ensure uniform dosing. The suspension should be
continuously stirred during the dosing period to prevent settling.

Mandatory Visualizations
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Signaling Pathway of MSDC-0160

Cytosolic transport
Pyruvate
inhibits | Mitochondrial Pyruvate Carrier (MPC) |

MSDC-0160 +
2
reduces activation RIS
inhibits > Autophagy promotes Neuroprotection

Mitochondrial
Pyruvate

Click to download full resolution via product page

Caption: Mechanism of action of MSDC-0160.

Experimental Workflow for In Vitro Studies
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Caption: Workflow for preparing and using MSDC-0160 in cell-based assays.
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Logical Relationship of MSDC-0160's Therapeutic
Effects
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Caption: Relationship between MSDC-0160's mechanisms and its therapeutic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Mitoglitazone | CAS 146062-49-9 | CAY 10415 | MSDC 0160 | Tocris Bioscience
[tocris.com]

 To cite this document: BenchChem. [Application Notes and Protocols for MSDC-0160].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668645#how-to-dissolve-msdc-0160-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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